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Compound of Interest

Compound Name: 2-Amino-6-bromobenzoxazole

Cat. No.: B1265573 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct and specific literature on the discovery, history, and biological activity of 2-
Amino-6-bromobenzoxazole is limited. This guide is constructed based on established

synthetic methodologies for analogous halogenated 2-aminobenzoxazoles and provides a

comprehensive, albeit inferred, technical overview.

Introduction
2-Amino-6-bromobenzoxazole is a halogenated heterocyclic compound belonging to the

benzoxazole class. The benzoxazole core is a key pharmacophore found in numerous

biologically active molecules with a wide range of therapeutic applications. The presence of an

amino group at the 2-position and a bromine atom at the 6-position provides versatile handles

for further chemical modifications, making it an attractive scaffold for medicinal chemistry and

drug discovery programs. This document provides a detailed technical guide to the synthesis of

2-Amino-6-bromobenzoxazole, based on well-established chemical principles for this class of

compounds.

Retrosynthetic Analysis and Synthesis Pathway
The most direct and widely employed method for the synthesis of 2-aminobenzoxazoles is the

cyclization of a corresponding 2-aminophenol with a cyanating agent. For 2-Amino-6-
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bromobenzoxazole, the logical precursor is 2-amino-4-bromophenol. The synthesis can,

therefore, be conceptualized as a two-step process starting from the commercially available 4-

bromo-2-nitrophenol.

Diagram 1: Retrosynthetic Analysis of 2-Amino-6-bromobenzoxazole

2-Amino-6-bromobenzoxazole

2-Amino-4-bromophenol

Cyclization

Cyanogen Bromide (BrCN)

Cyanation

4-Bromo-2-nitrophenol

Reduction

Click to download full resolution via product page

A retrosynthetic pathway for 2-Amino-6-bromobenzoxazole.

Experimental Protocols
Synthesis of 2-Amino-4-bromophenol (Precursor)
The synthesis of the key intermediate, 2-amino-4-bromophenol, involves the reduction of the

nitro group of 4-bromo-2-nitrophenol.

Diagram 2: Experimental Workflow for the Synthesis of 2-Amino-4-bromophenol
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Reaction Setup Work-up and Isolation

4-Bromo-2-nitrophenol
+ THF Add 5% Rh/C Stir under H2 atmosphere

(Room Temperature, 11h) Filter through Celite Concentrate filtrate
(in vacuo)

2-Amino-4-bromophenol
(Brown Solid)

Click to download full resolution via product page

Workflow for the preparation of the key intermediate.

Methodology:

Reaction Setup: To a solution of 4-bromo-2-nitrophenol (e.g., 50.7 g, 233 mmol) in

tetrahydrofuran (THF, 500 mL), add 5% Rhodium on Carbon (Rh/C) catalyst (e.g., 5.00 g).

Hydrogenation: Stir the reaction mixture at room temperature for approximately 11 hours

under a hydrogen atmosphere.

Work-up: After the reaction is complete, filter the mixture through a pad of Celite to remove

the catalyst.

Isolation: Concentrate the filtrate under reduced pressure to yield 2-amino-4-bromophenol as

a brown solid.

Table 1: Characterization Data for 2-Amino-4-bromophenol
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Property Value

Molecular Formula C₆H₆BrNO

Molecular Weight 188.02 g/mol

Appearance Brown solid

Melting Point 133-135 °C

¹H NMR (400 MHz, DMSO-d₆) δ (ppm)

9.29 (1H, s), 6.72 (1H, d, J = 2.4 Hz), 6.56 (1H,

d, J = 8.3 Hz), 6.50 (1H, dd, J = 8.3, 2.4 Hz),

4.91 (2H, br s)

IR (ATR) cm⁻¹ 3062, 1497, 1444, 1437, 1279

HRMS (ESI) m/z
calcd for C₆H₇BrNO [M+H]⁺ 187.9706; found

187.9704

Synthesis of 2-Amino-6-bromobenzoxazole
The final step involves the cyclization of 2-amino-4-bromophenol using a cyanating agent, most

commonly cyanogen bromide (BrCN).

Diagram 3: Experimental Workflow for the Synthesis of 2-Amino-6-bromobenzoxazole

Reaction Work-up and Purification
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+ Solvent (e.g., Ether)

Add Cyanogen Bromide (BrCN)
in Ether Stir at Room Temperature Collect Precipitate Wash with Solvent Recrystallize from suitable

solvent (e.g., Ethanol) 2-Amino-6-bromobenzoxazole

Click to download full resolution via product page

A proposed workflow for the final synthesis step.

Methodology (Proposed):
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Reaction Setup: Dissolve 2-amino-4-bromophenol in a suitable aprotic solvent, such as

diethyl ether or THF.

Reagent Addition: To this solution, add a solution of cyanogen bromide (BrCN) in the same

solvent dropwise at room temperature with stirring. Caution: Cyanogen bromide is highly

toxic and should be handled with extreme care in a well-ventilated fume hood.

Reaction: Stir the reaction mixture at room temperature. The reaction progress can be

monitored by Thin Layer Chromatography (TLC).

Work-up: Upon completion, the product may precipitate from the reaction mixture. The

precipitate can be collected by filtration.

Purification: The crude product can be purified by washing with a suitable solvent and

subsequent recrystallization from a solvent such as ethanol to yield pure 2-Amino-6-
bromobenzoxazole.

Table 2: Predicted Physicochemical Properties of 2-Amino-6-bromobenzoxazole

Property Predicted Value

Molecular Formula C₇H₅BrN₂O

Molecular Weight 213.03 g/mol

Appearance Expected to be a solid

Melting Point Not reported

¹H and ¹³C NMR Not reported

Mass Spectrometry
Expected [M+H]⁺ at m/z 213.96 and [M+H+2]⁺

at m/z 215.96 (due to bromine isotopes)

Potential Applications in Drug Discovery
While specific biological activities for 2-Amino-6-bromobenzoxazole are not well-documented,

the 2-aminobenzoxazole scaffold is a known privileged structure in medicinal chemistry.

Derivatives have shown a wide range of activities, including but not limited to:
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Enzyme inhibition

Antimicrobial properties

Anticancer activity

The bromine atom at the 6-position offers a valuable site for further functionalization through

cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig), allowing for the generation of

diverse chemical libraries for screening and lead optimization in drug discovery campaigns.

Conclusion
This technical guide provides a comprehensive overview of the likely synthesis and

characterization of 2-Amino-6-bromobenzoxazole, based on established methodologies for

related compounds. The provided experimental protocols offer a solid foundation for

researchers to synthesize this compound and explore its potential in various scientific

disciplines, particularly in the field of drug development. Further research is warranted to fully

elucidate the specific properties and biological activities of this particular molecule.

To cite this document: BenchChem. [An In-depth Technical Guide to 2-Amino-6-
bromobenzoxazole: Synthesis, and Characterization]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1265573#discovery-and-history-of-2-
amino-6-bromobenzoxazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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